N-{2-[(diphenylacetyl)amino]ethyl}-6-methylpyridine-3-carboxamide

• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: N-[2-[(2,2-diphenylacetyl)amino]ethyl]-6-methylpyridine-3-carboxamide
• InChI: InChI=1S/C23H23N3O2/c1-17-12-13-20(16-26-17)22(27)24-14-15-25-23(28)21(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-13,16,21H,14-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key: UJLYACLPRBOSAI-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C=C1)C(=O)NCCNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

N-{2-[(diphenylacetyl)amino]ethyl}-6-methylpyridine-3-carboxamide, also known as DPA-714, is a novel radioligand that is used in positron emission tomography (PET) imaging. This compound has gained significant attention in the scientific community due to its potential applications in the diagnosis and treatment of various diseases.

Mechanism of Action

N-{2-[(diphenylacetyl)amino]ethyl}-6-methylpyridine-3-carboxamide binds to the TSPO, which is a mitochondrial protein that is involved in the regulation of cholesterol transport and steroid hormone synthesis. In activated microglia and astrocytes, TSPO expression is upregulated, which allows for the visualization of neuroinflammation using PET imaging.
Biochemical and Physiological Effects
N-{2-[(diphenylacetyl)amino]ethyl}-6-methylpyridine-3-carboxamide has been shown to have minimal effects on the biochemical and physiological parameters of animals and humans. This compound has been well-tolerated in clinical trials, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

The use of N-{2-[(diphenylacetyl)amino]ethyl}-6-methylpyridine-3-carboxamide in lab experiments provides several advantages, including its high selectivity for TSPO and its ability to cross the blood-brain barrier. However, the limitations of N-{2-[(diphenylacetyl)amino]ethyl}-6-methylpyridine-3-carboxamide include its high cost and the need for specialized equipment, such as PET scanners, for its use in imaging studies.

Future Directions

The potential applications of N-{2-[(diphenylacetyl)amino]ethyl}-6-methylpyridine-3-carboxamide in various diseases provide several future directions for research. These include the development of new radioligands with improved properties, the investigation of the role of TSPO in various diseases, and the development of new therapeutic agents that target TSPO.
In conclusion, N-{2-[(diphenylacetyl)amino]ethyl}-6-methylpyridine-3-carboxamide is a novel radioligand that has gained significant attention in the scientific community due to its potential applications in various diseases. Its high selectivity for TSPO and ability to cross the blood-brain barrier make it a valuable tool for imaging studies. However, its high cost and need for specialized equipment limit its use in lab experiments. Further research is needed to fully understand the potential applications of N-{2-[(diphenylacetyl)amino]ethyl}-6-methylpyridine-3-carboxamide in various diseases and to develop new therapeutic agents that target TSPO.

Synthesis Methods

The synthesis of N-{2-[(diphenylacetyl)amino]ethyl}-6-methylpyridine-3-carboxamide involves the reaction of 2-(diphenylacetyl)pyridine with ethylenediamine, followed by the addition of methyl iodide. The resulting product is then purified using column chromatography to obtain N-{2-[(diphenylacetyl)amino]ethyl}-6-methylpyridine-3-carboxamide in high purity.

Scientific Research Applications

N-{2-[(diphenylacetyl)amino]ethyl}-6-methylpyridine-3-carboxamide has been extensively studied in preclinical and clinical settings for its potential applications in various diseases, including neuroinflammation, cancer, and autoimmune disorders. In neuroinflammation, N-{2-[(diphenylacetyl)amino]ethyl}-6-methylpyridine-3-carboxamide has been shown to bind to the translocator protein (TSPO), which is upregulated in activated microglia and astrocytes. This binding allows for the visualization and quantification of neuroinflammation using PET imaging.